![molecular formula C23H23N3O3 B2602290 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide CAS No. 872861-49-9](/img/structure/B2602290.png)
2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide
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Description
2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide is a useful research compound. Its molecular formula is C23H23N3O3 and its molecular weight is 389.455. The purity is usually 95%.
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Scientific Research Applications
Versatile Building Blocks for Natural Products Phenylglycinol-derived oxazolopiperidone lactams, which share a similar structural complexity to 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide, are highlighted for their versatility as intermediates in synthesizing diverse piperidine-containing natural products and bioactive compounds. These lactams allow for regio- and stereocontrolled introduction of substituents, enabling the synthesis of enantiopure polysubstituted piperidines and complex indole alkaloids among others (C. Escolano, M. Amat, J. Bosch, 2006).
Electrochemical Studies Novel Mannich bases bearing a pyrazolone moiety and structural elements similar to the compound have been synthesized, characterized, and subjected to electrochemical studies. These studies shed light on the electrochemical behavior of such compounds, which could be relevant for applications in materials science or as electroactive molecules in various technologies (K. Naik, R. Prasad, Yadati Narasimha, et al., 2013).
Enantioselective Synthesis Research into the enantioselective synthesis of chiral 3-(piperidin-3-yl)-1H-indole derivatives, closely related to the compound of interest, provides insights into methodologies for achieving precise control over the stereochemistry of complex organic molecules. This is crucial for the development of pharmaceuticals where the activity can significantly differ between enantiomers (M. Król, Grzegorz Ślifirski, et al., 2022).
Antibacterial Studies N-substituted derivatives of compounds with structural motifs similar to this compound have been synthesized and evaluated for their antibacterial activity. This indicates potential applications in developing new antimicrobial agents, highlighting the importance of such structural frameworks in medicinal chemistry (H. Khalid, Aziz‐ur‐Rehman, et al., 2016).
Anticancer Activity The investigation into the anticancer effects of newly synthesized isatin sulfonamide molecular hybrid derivatives, which share functional group similarities with the compound , against hepatic cancer cell lines, underscores the therapeutic potential of complex organic molecules in oncology. The study explores the molecular mechanisms underlying their cytotoxic effects, paving the way for new drug development strategies (M. Eldeeb, E. Sanad, et al., 2022).
Properties
IUPAC Name |
2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O3/c27-21(25-13-7-2-8-14-25)16-26-15-19(18-11-5-6-12-20(18)26)22(28)23(29)24-17-9-3-1-4-10-17/h1,3-6,9-12,15H,2,7-8,13-14,16H2,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLIOUPNQGQCOBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.